Cas no 16890-69-0 (Acetic acid, (methylamino)thioxo-, ethyl ester)

Acetic acid, (methylamino)thioxo-, ethyl ester structure
16890-69-0 structure
Product name:Acetic acid, (methylamino)thioxo-, ethyl ester
CAS No:16890-69-0
MF:C5H9NO2S
MW:147.1954600811
CID:1350309

Acetic acid, (methylamino)thioxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, (methylamino)thioxo-, ethyl ester
    • N-Methylthioxamidsaeure-ethylester
    • Acetic acid, 2-(methylamino)-2-thioxo-, ethyl ester
    • Inchi: 1S/C5H9NO2S/c1-3-8-5(7)4(9)6-2/h3H2,1-2H3,(H,6,9)
    • InChI Key: PANOVXUSGSOVHC-UHFFFAOYSA-N
    • SMILES: C(OCC)(=O)C(NC)=S

Computed Properties

  • Exact Mass: 147.03547

Experimental Properties

  • Density: 1.146±0.06 g/cm3(Predicted)
  • Boiling Point: 136-138 °C(Press: 11 Torr)
  • PSA: 38.33
  • pka: 11.08±0.70(Predicted)

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